Cas no 1030430-60-4 (4-Allyl-5-(3-aminothieno2,3-bpyridin-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(3-aminothieno2,3-bpyridin-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1030430-60-4
• MF: C₁₂H₁₁N₅S₂
• MW: 289.379238367081
• MDL: MFCD12026969
• CID: 4677518
• Update Time: 2025-06-08

4-Allyl-5-(3-aminothieno2,3-bpyridin-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-allyl-5-(3-aminothieno[2,3-b]pyridin-2-yl)-4H-1,2,4-triazole-3-thiol
• STK501495
• STK360801
• 5-(3-aminothieno[2,3-b]pyridin-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 4-allyl-5-(3-aminothieno[2,3-b]pyridin-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-{3-aminothieno[2,3-b]pyridin-2-yl}-4-(prop-2-en-1-yl)-1,2,4-triazole-3-thiol
• 5-(3-aminothieno[2,3-b]pyridin-2-yl)
• 4-Allyl-5-(3-aminothieno2,3-bpyridin-2-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD12026969
• Inchi： 1S/C12H11N5S2/c1-2-6-17-10(15-16-12(17)18)9-8(13)7-4-3-5-14-11(7)19-9/h2-5H,1,6,13H2,(H,16,18)
• InChI Key： DLIGVGQPOSSEJK-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)C(=C1C1=NNC(N1CC=C)=S)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 424
• Topological Polar Surface Area: 127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4-Allyl-5-(3-aminothieno2,3-bpyridin-2-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-Allyl-5-(3-aminothieno[2,3-b]pyridin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1030430-60-4)

The compound 4-Allyl-5-(3-aminothieno[2,3-b]pyridin-2-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1030430-60-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer effects. The presence of both thienopyridine and triazole moieties in its structure enhances its versatility in drug design and development.

Recent studies have highlighted the growing interest in triazole-based compounds as key building blocks in medicinal chemistry. Researchers are particularly focused on their role in targeting enzyme inhibition and modulating cellular pathways. The allyl group in this compound further adds to its reactivity, making it a valuable intermediate for synthetic modifications. Given the rising demand for novel therapeutics, 4-Allyl-5-(3-aminothieno[2,3-b]pyridin-2-yl)-4H-1,2,4-triazole-3-thiol is being explored for its potential applications in treating infectious diseases and metabolic disorders.

From a synthetic perspective, the compound's thiol functional group offers opportunities for conjugation with other pharmacophores, enabling the creation of hybrid molecules with enhanced bioactivity. This aligns with current trends in drug discovery, where researchers prioritize multi-target ligands to address complex diseases like cancer and neurodegenerative disorders. Additionally, its aminothienopyridine moiety is structurally analogous to several FDA-approved drugs, underscoring its relevance in modern pharmacology.

In the agrochemical sector, 4-Allyl-5-(3-aminothieno[2,3-b]pyridin-2-yl)-4H-1,2,4-triazole-3-thiol is being investigated for its potential as a plant growth regulator or pesticide. The compound's ability to interact with biological systems makes it a candidate for sustainable crop protection solutions, a topic of high interest amid global food security challenges. Its eco-friendly profile, combined with efficacy, positions it as a promising alternative to conventional agrochemicals.

The compound's CAS No. 1030430-60-4 serves as a unique identifier in regulatory and commercial databases, facilitating its traceability in supply chains. As the pharmaceutical and agrochemical industries increasingly adopt green chemistry principles, derivatives of this compound are likely to gain traction due to their synthetic accessibility and minimal environmental impact. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological performance.

In summary, 4-Allyl-5-(3-aminothieno[2,3-b]pyridin-2-yl)-4H-1,2,4-triazole-3-thiol represents a compelling case study in the intersection of medicinal and agrochemical sciences. Its multifaceted applications, coupled with the industry's shift toward sustainable chemistry, underscore its potential to address pressing global challenges in health and agriculture.